Cas no 6033-32-5 (L-6-Hydroxy Norleucine)

• Product Name: L-6-Hydroxy Norleucine
• CAS No: 6033-32-5
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD00211279
• CID: 509076
• PubChem ID: 97725
• Update Time: 2025-06-14

L-6-Hydroxy Norleucine Chemical and Physical Properties

Names and Identifiers

• L-6-Hydroxy Norleucine
• (S)-2-Amino-6-hydroxyhexanoic acid
• L-Norleucine,6-hydroxy-
• UNII-874D12O72W
• epsilon-Hydroxy-L-norleucine
• L-6-Hydroxynorleucine
• (+)-L-.EPSILON.-HYDROXYNORLEUCINE
• (2S)-2-amino-6-hydroxyhexanoic acid
• NCI16535
• EN300-222084
• NCIStruc2_000242
• Norleucine, 6-hydroxy-
• CHEMBL1233976
• (S)-2-Amino-6-hydroxyhexanoicacid
• Q27096308
• CS-0266479
• SCHEMBL128663
• (S)-2-Amino-6-hydroxy-hexanoic acid
• NSC 32041
• NCGC00096335-01
• 6-Hydroxynorleucine
• alpha-Amino-epsilon-hydroxycaproic acid
• 6033-32-5
• AKOS006275214
• L-Norleucine, 6-hydroxy-
• L-6-Hydroxynorleucine (H-L-Nle(OH)-OH)
• 2-Amino-6-hydroxycaproic acid
• MFCD00211279
• NCGC00013214
• NSC 206290
• NSC 16535
• DL-6-Hydroxynorleucine
• 6-HYDROXY-L-NORLEUCINE
• CCG-37660
• NCGC00013214-02
• L-2-Amino-6-hydroxyhexanoic acid
• 874D12O72W
• DB03412
• epsilon-Hydroxynorleucine
• NSC-206290
• NCIStruc1_001900
• F79797
• PD007011

• MDL： MFCD00211279
• Inchi： 1S/C6H13NO3/c7-5(6(9)10)3-1-2-4-8/h5,8H,1-4,7H2,(H,9,10)
• InChI Key： OLUWXTFAPJJWPL-UHFFFAOYSA-N
• SMILES： OCCCCC(C(=O)O)N

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Boiling Point: 361.7°C at 760 mmHg
• PSA: 83.55000
• LogP: 0.26120

L-6-Hydroxy Norleucine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-6-Hydroxy Norleucine

Comprehensive Guide to L-6-Hydroxy Norleucine (CAS No. 6033-32-5): Properties, Applications, and Research Insights

L-6-Hydroxy Norleucine (CAS No. 6033-32-5) is a non-proteinogenic amino acid derivative gaining significant attention in biochemical and pharmaceutical research. This compound, structurally similar to L-norleucine, features a hydroxyl group at the 6-position, which enhances its reactivity and utility in synthetic pathways. Researchers and industries are increasingly exploring its potential due to its unique properties, such as chiral stability and compatibility with enzymatic processes.

The growing interest in L-6-Hydroxy Norleucine aligns with trends in precision medicine and biocatalysis. As scientists seek sustainable alternatives to traditional chemical synthesis, this compound has emerged as a candidate for green chemistry applications. Its role in peptide modification and drug delivery systems is particularly noteworthy, addressing common queries like "How can hydroxylated amino acids improve drug bioavailability?" or "What are the benefits of non-standard amino acids in therapeutics?".

From a structural perspective, L-6-Hydroxy Norleucine (CAS No. 6033-32-5) exhibits high solubility in aqueous solutions, making it ideal for bioconjugation studies. Its molecular formula (C₆H₁₃NO₃) and chiral purity (>98% enantiomeric excess) are critical for applications requiring stereochemical precision, such as enzyme substrate design or metabolic pathway engineering. These attributes respond to frequent search terms like "chiral amino acid suppliers" and "custom amino acid synthesis."

In the context of nutraceuticals, L-6-Hydroxy Norleucine is investigated for its potential to modulate cellular signaling pathways. Recent studies suggest its involvement in mTOR regulation, a hotspot topic linked to longevity research. This connection addresses popular searches such as "amino acids and anti-aging" while highlighting the compound's versatility beyond traditional pharmaceutical uses.

Quality control of L-6-Hydroxy Norleucine (CAS No. 6033-32-5) involves rigorous HPLC analysis and mass spectrometry verification, ensuring compliance with GMP standards. Such protocols cater to industrial demand for high-purity building blocks, frequently searched alongside terms like "amino acid characterization methods". The compound's stability under physiological pH ranges further supports its adoption in in vivo studies.

Emerging applications in biomaterials science demonstrate L-6-Hydroxy Norleucine's role in designing hydrogel matrices for tissue engineering. Its hydroxyl group facilitates crosslinking reactions, answering niche queries like "amino acid-functionalized polymers." This interdisciplinary potential positions the compound at the intersection of biochemistry and material innovation.

For researchers sourcing L-6-Hydroxy Norleucine, key considerations include storage conditions (typically -20°C under inert atmosphere) and solvent compatibility. These practical details address frequently asked questions in laboratory forums, enhancing the compound's accessibility for academic and industrial workflows alike.